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Compound of Interest

Compound Name: Dimethyl Fumarate D6

Cat. No.: B8106680

A Comprehensive Safety Guide for Handling
Dimethyl Fumarate D6

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals handling Dimethyl Fumarate D6. The following procedural

steps and data are critical for ensuring laboratory safety and proper chemical management.

Dimethyl Fumarate is classified as a hazardous substance, and its deuterated form, Dimethyl
Fumarate D6, should be handled with the same precautions. It is known to be harmful in
contact with skin, cause skin irritation, may cause an allergic skin reaction, causes serious eye
irritation, and may cause respiratory irritation.[1][2][3]

Personal Protective Equipment (PPE)

When handling Dimethyl Fumarate D6, it is imperative to use appropriate personal protective
equipment to minimize exposure risk. The following table summarizes the required PPE.
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Protection Type Specific Recommendations Source

Safety glasses with side-
shields or a face shield.
) Equipment must be tested and
Eye/Face Protection [1][4]
approved under government
standards such as NIOSH

(US) or EN 166 (EU).

Handle with impervious gloves

(inspect prior to use). Wear
Skin Protection protective clothing or coveralls.

Breakthrough time of the glove

material should be considered.

Use a dust respirator. A closed
) ) system or local exhaust
Respiratory Protection o
ventilation is recommended to

prevent direct exposure.

Operational Plan: Handling and Storage

Adherence to a strict operational plan for handling and storage is crucial for laboratory safety.
Handling Protocol:

» Ventilation: Always work in a well-ventilated area. Use a local exhaust ventilation system
where dust may be formed.

» Avoid Contact: Prevent all personal contact with the substance, including inhalation of dust
and contact with skin and eyes.

e Dust Formation: Avoid the formation of dust and aerosols during handling.

» Hygiene: Practice good industrial hygiene. Wash hands thoroughly before breaks and at the
end of the workday. Do not eat, drink, or smoke in the handling area.
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» Clothing: Contaminated work clothing should not be allowed out of the workplace and should

be laundered separately before reuse.

Storage Protocol:

» Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.

e Incompatibilities: Store away from incompatible materials such as strong oxidizing agents,

acids, and bases.

Emergency Procedures

In the event of an emergency, follow these procedures immediately.

Emergency Type First-Aid Measures Source
Move the person to fresh air. If
) not breathing, give artificial
Inhalation

respiration. Consult a

physician.

Skin Contact

Take off immediately all
contaminated clothing. Wash
off with soap and plenty of
water for at least 15 minutes.

Consult a physician.

Eye Contact

Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and
easy to do. Continue rinsing
for at least 15 minutes and

consult a physician.

Ingestion

Do NOT induce vomiting.
Never give anything by mouth
to an unconscious person.
Rinse mouth with water and

consult a physician.
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Accidental Release Measures:

o Personal Precautions: Use personal protective equipment. Ensure adequate ventilation and
evacuate personnel to safe areas. Avoid breathing dust.

e Environmental Precautions: Prevent further leakage or spillage if it is safe to do so. Do not
let the product enter drains.

e Containment and Cleaning: Sweep up and shovel the material. Pick up and arrange disposal
without creating dust. Keep in suitable, closed containers for disposal.

Disposal Plan

Proper disposal of Dimethyl Fumarate D6 and its containers is essential to prevent
environmental contamination.

Waste Treatment:

e Product Disposal: Offer surplus and non-recyclable solutions to a licensed disposal
company. The material can be dissolved or mixed with a combustible solvent and burned in a
chemical incinerator equipped with an afterburner and scrubber.

o Container Disposal: Leave chemicals in their original containers. Do not mix with other
waste. Handle uncleaned containers as you would the product itself.

o Regulatory Compliance: All waste material must be disposed of in accordance with national

and local regulations.

Workflow and Emergency Response Diagram

The following diagram illustrates the standard operating procedure for handling Dimethyl
Fumarate D6 and the appropriate emergency responses.
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Dimethyl Fumarate D6: Handling and Emergency Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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